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Compound of Interest

Compound Name: 6-Propoxybenzothiazol-2-amine

Cat. No.: B080791

For researchers and professionals in drug development, sourcing high-purity chemical
compounds is a critical starting point. This technical guide provides an in-depth overview of the
commercial suppliers, purity levels, and relevant experimental protocols for 6-
Propoxybenzothiazol-2-amine (CAS No. 14372-64-6), a benzothiazole derivative of interest
in medicinal chemistry.

Commercial Suppliers and Purity Specifications

6-Propoxybenzothiazol-2-amine is available from a range of commercial suppliers, with purity
levels typically suitable for research and development purposes. The stated purity can vary
between suppliers and by specific batch, so it is always recommended to consult the Certificate
of Analysis (CoA) for lot-specific data. A summary of publicly available information from various
suppliers is presented below.
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Supplier Product Number Stated Purity Package Size

American Custom

Chemicals CHMO0008474 95.00% 500MG
Corporation
Chemenu CM156341 95% 5g
Matrix Scientific 019563 Not specified 1g
AK Scientific 4335AD Not specified 1g
Alichem 14372646 Not specified 5g
Santa Cruz » -
i sc-211900 Not specified Not specified
Biotechnology

Note: The absence of a specified purity in the table does not imply low purity; it indicates that
the supplier typically provides this information on a lot-specific Certificate of Analysis.

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis, purification,
and analysis of 6-Propoxybenzothiazol-2-amine, adapted from established methods for the
synthesis of 6-substituted 2-aminobenzothiazoles.

Synthesis of 6-Propoxybenzothiazol-2-amine

A common and effective method for the synthesis of 6-substituted 2-aminobenzothiazoles
involves the reaction of a corresponding p-substituted aniline with potassium thiocyanate in the
presence of bromine.

Materials:
e 4-propoxyaniline
o Potassium thiocyanate (KSCN)

e Glacial acetic acid
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e Bromine (Brz)
e Ammonia solution (25%)
Procedure:

Dissolve 4-propoxyaniline and potassium thiocyanate in glacial acetic acid in a suitable
reaction vessel. The molar ratio of KSCN to the aniline is typically in excess, for example,
4:1.

Stir the mixture at room temperature for approximately 45 minutes to ensure homogeneity.
Cool the reaction mixture to 10°C in an ice bath.

Slowly add a solution of bromine in glacial acetic acid dropwise to the cooled mixture while
maintaining the temperature below 10°C. A typical molar ratio of bromine to the aniline is 2:1.

After the addition is complete, allow the reaction to stir at room temperature for 15 hours.

Upon completion, carefully neutralize the reaction mixture with a 25% aqueous ammonia
solution to precipitate the crude product.

Collect the precipitate by filtration, wash with water, and dry.

Purification

The crude 6-Propoxybenzothiazol-2-amine can be purified by recrystallization or column
chromatography.

Recrystallization:

e Dissolve the crude product in a minimal amount of a suitable hot solvent, such as ethanol or
a mixture of ethanol and water.

 Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to
induce crystallization.
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o Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry
under vacuum.

Column Chromatography:

Prepare a silica gel column using an appropriate solvent system (e.g., a gradient of ethyl
acetate in hexane).

Dissolve the crude product in a minimal amount of the eluent and load it onto the column.
Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the
pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield the
purified 6-Propoxybenzothiazol-2-amine.

Purity Analysis

The purity of the synthesized and purified 6-Propoxybenzothiazol-2-amine can be assessed
using several analytical techniques.

High-Performance Liquid Chromatography (HPLC):
Column: C18 reverse-phase column.
Mobile Phase: A gradient of methanol and water, both containing 0.1% formic acid.

Detection: UV detection at a wavelength determined by the UV-Vis spectrum of the
compound.

The purity is determined by the area percentage of the main peak.
Liquid Chromatography-Mass Spectrometry (LC-MS):

e LC-MS can be used to confirm the identity and purity of the compound. The mass
spectrometer will provide the molecular weight of the compound, confirming its identity.
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Elemental Analysis:

» The percentage composition of Carbon, Hydrogen, and Nitrogen can be determined and
compared to the theoretical values for C10H12N20S.

Visualized Workflows

The following diagrams illustrate the key processes described in this guide.

Reaction Work-up Product

Dropwise Addition of Br2 Stirring at RT for 15h Neutralization with NH3 Filtration and Washing

Click to download full resolution via product page

Caption: Synthetic workflow for 6-Propoxybenzothiazol-2-amine.
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Caption: Purification and analysis workflow.

¢ To cite this document: BenchChem. [Commercial Availability and Purity of 6-
Propoxybenzothiazol-2-amine: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b080791#commercial-suppliers-and-
purity-of-6-propoxybenzothiazol-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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